All-trans-octaprenyl diphosphate(2-)

• Molecular Formula: C40H65O7P2-3
• Molecular Weight: 719.9 g/mol
• IUPAC Name: [[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenoxy]-oxidophosphoryl] phosphate
• InChI: InChI=1S/C40H68O7P2/c1-33(2)17-10-18-34(3)19-11-20-35(4)21-12-22-36(5)23-13-24-37(6)25-14-26-38(7)27-15-28-39(8)29-16-30-40(9)31-32-46-49(44,45)47-48(41,42)43/h17,19,21,23,25,27,29,31H,10-16,18,20,22,24,26,28,30,32H2,1-9H3,(H,44,45)(H2,41,42,43)/p-3/b34-19+,35-21+,36-23+,37-25+,38-27+,39-29+,40-31+
• InChI Key: IKKLDISSULFFQO-DJMILUHSSA-K
• Isomeric SMILES: CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/COP(=O)([O-])OP(=O)([O-])[O-])/C)/C)/C)/C)/C)/C)/C)C
• Canonical SMILES: CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCOP(=O)([O-])OP(=O)([O-])[O-])C)C)C)C)C)C)C)C

Description

All-trans-octaprenyl diphosphate(2-) is trianion of all-trans-octaprenyl diphosphate arising from deprotonation of all three diphosphate OH groups;  major species at pH 7.3 It is a conjugate base of an all-trans-octaprenyl diphosphate.

Scientific Research Applications

• Enzymatic Mechanisms of Prenyltransferases All-trans-octaprenyl diphosphate synthase (OPPs) plays a critical role in catalyzing consecutive condensation reactions in the formation of C40 products with trans-double bonds. Studies have compared the reaction mechanisms of OPPs and undecaprenyl diphosphate synthases (UPPs), revealing distinct sequential and concerted mechanisms, respectively, despite sharing the same substrates (Lu, Liu, & Liang, 2009).

• Drug Discovery and Inhibitory Mechanisms All-trans-octaprenyl diphosphate synthase has been a target in drug discovery efforts, with the development of fluorescence-based assays to monitor enzyme activities. This aids in understanding the inhibitory mechanisms of drugs like zoledronate, targeting human prenyltransferases (Teng, Hsu, Chang, Lin, & Liang, 2016).

• Genetic Studies and Enzymatic Properties Molecular cloning and mutational analysis of genes like ddsA, encoding decaprenyl diphosphate synthase, offer insights into the enzymatic properties and the role of specific amino acids in enzyme activity and product chain-length determination. Such studies provide a deeper understanding of the biological synthesis process (Okada, Kainou, Tanaka, Nakagawa, Matsuda, & Kawamukai, 1998).

• Structural Analysis and Catalytic Mechanisms Research into the crystal structures of ligand-bound octaprenyl pyrophosphate synthase from various organisms, like Escherichia coli, has been pivotal in understanding the catalytic mechanisms and product chain-length determining processes. These studies contribute significantly to the knowledge of enzyme structure-function relationships (Han, Chen, Kuo, Huang, Zheng, Ko, Zhu, Feng, Wang, Oldfield, Wang, Liang, Guo, & Ma, 2015).